tert-butyl 4-((trimethylsilyl)ethynyl)-1H-pyrazole-1-carboxylate

• Molecular Formula: C13H20N2O2Si
• Molecular Weight: 264.39 g/mol
• IUPAC Name: tert-butyl 4-(2-trimethylsilylethynyl)pyrazole-1-carboxylate
• InChI: InChI=1S/C13H20N2O2Si/c1-13(2,3)17-12(16)15-10-11(9-14-15)7-8-18(4,5)6/h9-10H,1-6H3
• InChI Key: GFHWWQDOPFLNRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C=N1)C#C[Si](C)(C)C

Description

Tert-butyl 4-((trimethylsilyl)ethynyl)-1H-pyrazole-1-carboxylate is a useful research compound. Its molecular formula is C13H20N2O2Si and its molecular weight is 264.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

tert-Butyl 4-iodo-1H-pyrazole-1-carboxylate (2) (4.67 g 15.9 mmole) and trimethylsilyl acetylene (2.18 g, 22.2 mmole) were dissolved in DMF (22 mL) and placed under argon. Diisopropylamine (2.9 mL, 2.08 g, 20.7 mmole), copper(I) iodide (197 mg, 1.03 mmole), triphenylphosphine (832 mg, 3.18 mmole) and palladium acetate (239 mg, 1.06 mmole) were added and the flask was flushed again with argon. The reaction was heated at 60° C. for 1.25 hours. The reaction was cooled and added to water (220 mL). The product was extracted with ether (3×60 mL). The combined extracts were washed with water (3×50 mL) and with brine, then dried and evaporated. The crude product was flash chromatographed (silica, eluting with 10% ethyl acetate in cyclohexane) to give the title compound (3.88 g, 92%). 1H-NMR (CDCl3, 500 MHz): δ 0.25 (s, 6H), 1.67 (s, 9H), 7.77 (d, J=0.63 Hz, 1H), 8.20 (d, J=0.63 Hz, 1H).